Cas no 1171436-34-2 (2-Hydroxy-2-(3,5-dichlorophenyl)ethylamine Hydrochloride)

• Product Name: 2-Hydroxy-2-(3,5-dichlorophenyl)ethylamine Hydrochloride
• CAS No: 1171436-34-2
• MF: C₈H₁₀Cl₃NO
• MW: 242.530099391937
• MDL: MFCD03840175
• CID: 1206515
• PubChem ID: 17749878
• Update Time: 2025-05-24

2-Hydroxy-2-(3,5-dichlorophenyl)ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3,5-dichlorophenyl)ethanol;hydrochloride
• 2-hydroxy-2-(3,5-dichlorophenyl)ethylamine hydrochloride
• AGN-PC-01LQR5
• BEA-Q03-1
• CTK7E2143
• AR2882
• AG-A-42916
• OR12813
• KB-19477
• 2-Amino-1-(3,5-dichlorophenyl)-ethanol hydrochloride
• 2-amino-1-(3,5-dichlorophenyl)ethanol hydrochloride
• 2-hydroxy-2-(3,5-dichlorophenyl)ethylamine hydrochloride; AGN-PC-01LQR5; BEA-Q03-1; CTK7E2143; AR2882; AG-A-42916; OR12813; KB-19477; 2-Amino-1-(3,5-dichlorophenyl)-ethanol hydrochloride; 2-amino-1-(3,5-dichlorophenyl)ethanol hydrochloride;
• A908541
• DTXSID90590046
• 2-Amino-1-(3,5-dichlorophenyl)ethan-1-olhydrochloride
• 1171436-34-2
• 2-HYDROXY-2-(3,5-DICHLOROPHENYL)ETHYLAMINE HCL
• AS-45468
• 2-Amino-1-(3,5-dichlorophenyl)ethan-1-ol--hydrogen chloride (1/1)
• 2-Amino-1-(3,5-dichlorophenyl)ethan-1-ol hydrochloride
• CS-0170905
• MFCD03840175
• AKOS027253700
• 2-Hydroxy-2-(3,5-dichlorophenyl)ethylamine Hydrochloride

• MDL： MFCD03840175
• Inchi： 1S/C8H9Cl2NO.ClH/c9-6-1-5(8(12)4-11)2-7(10)3-6;/h1-3,8,12H,4,11H2;1H
• InChI Key： IIHMBOKXLHLKCM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(CN)O)Cl.Cl

Computed Properties

• Exact Mass: 240.982797g/mol
• Monoisotopic Mass: 240.982797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Color/Form: White to Yellow Solid

2-Hydroxy-2-(3,5-dichlorophenyl)ethylamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Hydroxy-2-(3,5-dichlorophenyl)ethylamine Hydrochloride

Introduction to 2-Hydroxy-2-(3,5-dichlorophenyl)ethylamine Hydrochloride (CAS No. 1171436-34-2)

2-Hydroxy-2-(3,5-dichlorophenyl)ethylamine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1171436-34-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic research. This compound has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive investigation in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, facilitating its use in various chemical and biological assays.

The molecular structure of 2-Hydroxy-2-(3,5-dichlorophenyl)ethylamine Hydrochloride features a dichlorophenyl group attached to an ethylamine backbone, with a hydroxyl substituent at the second carbon atom. This unique arrangement imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. The dichlorophenyl moiety, in particular, is known for its ability to modulate enzyme activity and receptor binding, making this compound a promising candidate for drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Hydroxy-2-(3,5-dichlorophenyl)ethylamine Hydrochloride. Preliminary studies have suggested that this compound may exhibit properties relevant to central nervous system (CNS) modulation, including potential effects on neurotransmitter systems. The hydroxyl group and the amine functionality contribute to its ability to interact with various proteins and enzymes, which could be leveraged for therapeutic applications.

One of the most compelling aspects of 2-Hydroxy-2-(3,5-dichlorophenyl)ethylamine Hydrochloride is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for diverse derivatization strategies, enabling chemists to generate libraries of analogs with tailored biological activities. This flexibility has made it a valuable tool in high-throughput screening (HTS) campaigns aimed at identifying novel pharmacophores.

Recent advancements in computational chemistry have further enhanced the understanding of 2-Hydroxy-2-(3,5-dichlorophenyl)ethylamine Hydrochloride's interactions with biological targets. Molecular docking studies have revealed potential binding modes with receptors and enzymes involved in pain perception, inflammation, and neurodegeneration. These insights have guided the design of more refined derivatives with improved selectivity and efficacy.

The synthesis of 2-Hydroxy-2-(3,5-dichlorophenyl)ethylamine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps include chlorination of the phenyl ring, formation of the ethylamine linkage, and subsequent hydrolysis to introduce the hydroxyl group. The final salt formation step ensures high purity and stability, making it suitable for further downstream applications.

In the context of drug development, 2-Hydroxy-2-(3,5-dichlorophenyl)ethylamine Hydrochloride has been investigated as a precursor for more complex molecules. Its structural motifs are reminiscent of established therapeutic agents, suggesting that it could serve as a scaffold for novel drugs targeting neurological disorders. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for CNS drug delivery systems.

From a regulatory perspective, 1171436-34-2 is subject to standard Good Manufacturing Practices (GMP) guidelines to ensure quality and consistency in production. Manufacturers must adhere to stringent protocols to minimize impurities and ensure batch-to-batch reproducibility. This is particularly important for compounds intended for preclinical or clinical studies.

The future prospects of 2-Hydroxy-2-(3,5-dichlorophenyl)ethylamine Hydrochloride are promising, with ongoing research exploring its role in emerging therapeutic areas. Innovations in synthetic methodologies and biotechnological approaches may further enhance its utility in drug discovery programs. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion,1171436-34-2 represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure and biological relevance make it a valuable asset in the quest for novel therapeutics. As our understanding of its properties continues to evolve，so too will its applications across multiple domains of medicine and biology.